Cas no 1805088-12-3 (2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805088-12-3
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4892140
• Update Time: 2025-05-20

2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO2/c9-7(10)6-3(2-15)4(16)1-5(14-6)8(11,12)13/h1,7,15H,2H2,(H,14,16)
• InChI Key： ZOZIWRDIKYEGSU-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(C=C(C(F)(F)F)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3

Additional information on 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol

Comprehensive Guide to 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805088-12-3)

2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805088-12-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to a class of fluorinated heterocycles, which are increasingly sought after due to their unique physicochemical properties and bioactivity. The presence of multiple fluorine atoms, including a difluoromethyl and a trifluoromethyl group, enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery and crop protection.

The growing interest in fluorinated pyridine derivatives like 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol is driven by their ability to improve the efficacy of active pharmaceutical ingredients (APIs) and agrochemicals. Researchers and manufacturers are actively exploring its applications in small-molecule drug development, particularly for targeting enzymes and receptors where fluorine substitution can enhance binding affinity. Additionally, its role in crop protection chemicals is under investigation, as fluorinated compounds often exhibit improved pest resistance and environmental stability.

One of the key advantages of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol is its versatility as a building block in organic synthesis. The hydroxyl and methanol functional groups provide reactive sites for further derivatization, enabling the creation of novel compounds with tailored properties. This aligns with current trends in green chemistry, where researchers seek efficient, sustainable methods to synthesize fluorinated intermediates with minimal waste.

Recent advancements in fluorination techniques have made compounds like 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol more accessible to the scientific community. Innovations in catalytic fluorination and electrochemical methods are reducing production costs and improving yields, addressing one of the major challenges in fluorinated compound manufacturing. These developments are particularly relevant to industries focused on high-value specialty chemicals.

The stability and solubility profile of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol make it suitable for various formulation strategies. In pharmaceutical applications, its enhanced membrane permeability due to fluorine substitution is valuable for improving drug bioavailability. Similarly, in agrochemical formulations, its resistance to degradation can lead to longer-lasting crop protection effects, a feature highly demanded in modern agriculture.

Quality control and analytical characterization of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol are critical aspects of its commercial and research applications. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. The compound's unique 19F NMR signature provides a distinct advantage in reaction monitoring and impurity profiling.

From a regulatory perspective, 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol falls under general chemical safety guidelines. Proper handling procedures should be followed, including the use of appropriate personal protective equipment (PPE) when working with this compound in laboratory or industrial settings. Material Safety Data Sheets (MSDS) should be consulted for specific handling and storage recommendations.

The commercial availability of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol through specialty chemical suppliers has increased in recent years, reflecting growing demand. Pricing typically reflects the high purity grades required for pharmaceutical applications versus technical grades used in agrochemical research. Current market trends show particular interest from companies developing next-generation fungicides and kinase inhibitors.

Future research directions for 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's unique fluorine pattern could offer advantages in these advanced applications. Additionally, its role in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities represents an exciting frontier for investigation.

For researchers considering 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol in their work, several key considerations emerge. The compound's synthetic accessibility, derivatization potential, and physicochemical properties make it particularly valuable for medicinal chemistry programs. Its application in fragment-based drug discovery could be especially promising, given the increasing importance of fluorine in drug design strategies.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805088-12-3) represents an important fluorinated building block with diverse applications across multiple industries. Its unique structural features and growing commercial availability position it as a valuable tool for researchers working at the intersection of organic chemistry, pharmaceutical development, and agrochemical innovation. As fluorine chemistry continues to advance, compounds like this will likely play increasingly significant roles in addressing challenges in human health and agricultural productivity.